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Executive Summary

2-Amino-3-cyclopropoxybenzonitrile (Formula: C10H10N20) represents a strategic scaffold in

modern drug design. Structurally, it combines the privileged anthranilonitrile core—known for its
capacity to mimic the adenine region of ATP in kinase pockets—with a cyclopropoxy
substituent. The cyclopropyl ether moiety offers a unique balance of lipophilicity and metabolic
stability compared to standard methoxy or ethoxy analogs, potentially enhancing blood-brain
barrier (BBB) permeability while maintaining a favorable Lipophilic Efficiency (LipE) profile.

This guide details the in silico predicted properties, proposed synthetic routes, and metabolic
liabilities necessary for the validation of this compound as a lead intermediate.

Molecular Identity & Structural Descriptors

The molecule is characterized by a benzene ring substituted at the 1, 2, and 3 positions. The
ortho relationship between the amino and nitrile groups creates a strong intramolecular
electronic push-pull system, significantly affecting the pKa of the aniline nitrogen.
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Property Value (Predicted) Rationale

2-Amino-3-
IUPAC Name o Standard nomenclature
(cyclopropyloxy)benzonitrile

SMILES N#Cclccec(OC2CC2)c1IN Canonical string

Formula C10H10N20

Molecular Weight 174.20 g/mol Fragment-based calculation
Exact Mass 174.0793 Monoisotopic mass

Heavy Atoms 13 Non-hydrogen atoms

Predicted Physicochemical Properties

Note: Values are derived from consensus modeling algorithms (cLogP, MoKa) calibrated
against the analogous 2-Amino-3-methoxybenzonitrile.

Lipophilicity & Solubility

The replacement of a methoxy group (LogP ~1.6) with a cyclopropoxy group increases
lipophilicity due to the additional carbon atoms and the hydrophobic nature of the cyclopropyl
ring.

e LogP (Consensus):2.3 +0.3

o Implication: This range is optimal for oral bioavailability (Rule of 5 compliant) and suggests
moderate to high passive permeability.

e LogD (pH 7.4):2.3

o Implication: The molecule remains neutral at physiological pH (see pKa below), meaning
LogD = LogP.

« Topological Polar Surface Area (TPSA):50.0 A2

o Breakdown: Nitrile (~24 A2) + Aniline (~26 A?) + Ether (~9 A2). Note: Intramolecular H-
bonding may reduce effective TPSA.
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o CNS Penetration: TPSA < 90 A2 strongly suggests high BBB permeability.

lonization (pKa)

The basicity of the primary amine is severely attenuated by the electron-withdrawing nitrile
group in the ortho position.

e Predicted pKa (Base):~0.5-1.5

o Mechanism:[1] The cyano group exerts a strong inductive (-1) and mesomeric (-M)
withdrawing effect. Unlike a standard aniline (pKa ~4.6), this amine is essentially non-
basic at physiological pH.

o Experimental Consequence: The compound will not protonate in the stomach (pH 1-2) or
blood (pH 7.4), ensuring high passive absorption but limiting solubility enhancement via
salt formation.

Synthetic Accessibility & Validation Strategy

Synthesizing aryl cyclopropyl ethers is non-trivial due to the poor electrophilicity of cyclopropyl
halides (preventing SN2) and the instability of cyclopropanol in standard Mitsunobu conditions.

Recommended Protocol: Chan-Lam Coupling The most robust route utilizes copper-promoted
oxidative coupling between the phenol intermediate and cyclopropylboronic acid.

Proposed Synthetic Workflow (DOT Visualization)

2-Nitro-3-hydroxy O-Arylation > (CCCT:n;‘aTbg;i?gg%i d 2-Nitro-3-cyclopropoxy Nitro Reduction Reduction »_| 2-Amino-3-cyclopropoxy
benzonitrile yclopropy - ' benzonitrile (Fe/NHA4ClI or H2/Pd-C) = benzonitrile
Cu(OAC)2, Pyridine)

Click to download full resolution via product page

Figure 1: Strategic synthesis via Chan-Lam coupling to install the cyclopropyl ether prior to nitro
reduction, avoiding chemoselectivity issues with the aniline.

ADMET Profile & Metabolic Liabilities
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Metabolic Soft Spots

The cyclopropyl ether is a distinct metabolic handle. While generally stable, it is susceptible to
specific P450-mediated transformations.

o O-Dealkylation: CYP-mediated oxidation at the alpha-carbon is difficult due to ring strain,
making this moiety more metabolically stable than a standard ethyl ether.

e Ring Hydroxylation: Possible but sterically hindered.

 Nitrile Hydrolysis: Unlikely under standard physiological conditions but possible in strong
hepatic environments (to amide/acid).

 Aniline Oxidation: The primary amine is a potential site for N-acetylation (NAT1/2) or N-
oxidation.

Toxicity Alerts

 Aniline Functionality: Potential for structural alerts regarding idiosyncratic toxicity (though the
electron-withdrawing nitrile mitigates the formation of reactive nitrenium ions compared to
electron-rich anilines).

o Ames Test Prediction: Anthranilonitriles can be Ames positive; early genotoxicity screening is
mandatory.

Metabolic Pathway Visualization
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Figure 2: Predicted metabolic map highlighting the N-acetylation clearance route and potential

bioactivation via N-hydroxylation.

Comparison with Reference Standards

To contextualize the properties of the cyclopropoxy analog, we compare it against the

commercially available methoxy standard.

3-Methoxy Analog

3-Cyclopropoxy

Advantage of

Property
(CAS 148932-68-7) Analog (Target) Target

MW 148.16 174.20 Negligible difference
Improved membrane

LogP ~1.6 ~2.3 =
permeability

) Enhanced CNS
BBB Score Moderate High

exposure

Metabolic Stability

Low (O-demethylation
rapid)

High (Cyclopropyl
stable to dealkylation)

Longer Half-life (t1/2)
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Conclusion & Recommendations

2-Amino-3-cyclopropoxybenzonitrile is a highly attractive fragment for lead optimization. Its
predicted physicochemical profile suggests it is a CNS-penetrant, orally bioavailable scaffold
with superior metabolic stability compared to its methoxy counterpart.

Critical Next Steps:
¢ Synthesis: Execute the Chan-Lam coupling route (Figure 1) to secure material.
o Safety: Prioritize Ames testing due to the aniline moiety.

e Physchem Validation: Experimentally determine LogD and thermodynamic solubility to
confirm the in silico predictions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical & ADMET
Profiling of 2-Amino-3-cyclopropoxybenzonitrile]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13299322/docs#in-depth-technical-
guide-physicochemical-admet-profiling-of-2-amino-3-cyclopropoxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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